Cas no 55847-41-1 (3-Iodo-1-methyl-1H-1,2,4-triazole)
55847-41-1 structure
Product Name:3-Iodo-1-methyl-1H-1,2,4-triazole
CAS No:55847-41-1
MF:C3H4IN3
MW:208.988431930542
MDL:MFCD23768907
CID:4655079
PubChem ID:12201374
Update Time:2023-08-10
3-Iodo-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 3-iodo-1-methyl-1H-1,2,4-triazole
- 3-iodo-1-methyl-1,2,4-triazole
- 3-Iodo-1-methyl-1H-1,2,4-triazole
-
- MDL: MFCD23768907
- Inchi: 1S/C3H4IN3/c1-7-2-5-3(4)6-7/h2H,1H3
- InChI Key: CAEPGFNWRQDVRV-UHFFFAOYSA-N
- SMILES: IC1N=CN(C)N=1
Computed Properties
- Exact Mass: 208.94499 g/mol
- Monoisotopic Mass: 208.94499 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 67.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 30.7
- Molecular Weight: 208.99
3-Iodo-1-methyl-1H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B450525-5mg |
3-iodo-1-methyl-1H-1,2,4-triazole |
55847-41-1 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B450525-10mg |
3-iodo-1-methyl-1H-1,2,4-triazole |
55847-41-1 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B450525-50mg |
3-iodo-1-methyl-1H-1,2,4-triazole |
55847-41-1 | 50mg |
$ 295.00 | 2022-06-07 | ||
| A2B Chem LLC | AW02650-50mg |
3-iodo-1-methyl-1H-1,2,4-triazole |
55847-41-1 | 95% | 50mg |
$301.00 | 2024-04-19 | |
| A2B Chem LLC | AW02650-100mg |
3-iodo-1-methyl-1H-1,2,4-triazole |
55847-41-1 | 95% | 100mg |
$431.00 | 2024-04-19 | |
| A2B Chem LLC | AW02650-250mg |
3-iodo-1-methyl-1H-1,2,4-triazole |
55847-41-1 | 95% | 250mg |
$602.00 | 2024-04-19 | |
| A2B Chem LLC | AW02650-500mg |
3-iodo-1-methyl-1H-1,2,4-triazole |
55847-41-1 | 95% | 500mg |
$927.00 | 2024-04-19 | |
| A2B Chem LLC | AW02650-1g |
3-iodo-1-methyl-1H-1,2,4-triazole |
55847-41-1 | 95% | 1g |
$1179.00 | 2024-04-19 | |
| A2B Chem LLC | AW02650-2.5g |
3-iodo-1-methyl-1H-1,2,4-triazole |
55847-41-1 | 95% | 2.5g |
$2274.00 | 2024-04-19 | |
| A2B Chem LLC | AW02650-5g |
3-iodo-1-methyl-1H-1,2,4-triazole |
55847-41-1 | 95% | 5g |
$3348.00 | 2024-04-19 |
3-Iodo-1-methyl-1H-1,2,4-triazole Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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